1D-1-O-Butyryl-4,6-O-dibenzoyl-myo-inositol
1D-1-O-Butyryl-4,6-O-dibenzoyl-myo-inositol
Brand Name:
Vulcanchem
CAS No.:
153265-90-8
VCID:
VC0125416
InChI:
InChI=1S/C24H26O9/c1-2-9-16(25)31-21-18(27)17(26)20(32-23(29)14-10-5-3-6-11-14)19(28)22(21)33-24(30)15-12-7-4-8-13-15/h3-8,10-13,17-22,26-28H,2,9H2,1H3/t17-,18+,19-,20+,21+,22+/m0/s1
SMILES:
CCCC(=O)OC1C(C(C(C(C1OC(=O)C2=CC=CC=C2)O)OC(=O)C3=CC=CC=C3)O)O
Molecular Formula:
C24H26O9
Molecular Weight:
458.5 g/mol
1D-1-O-Butyryl-4,6-O-dibenzoyl-myo-inositol
CAS No.: 153265-90-8
Main Products
VCID: VC0125416
Molecular Formula: C24H26O9
Molecular Weight: 458.5 g/mol
| CAS No. | 153265-90-8 |
|---|---|
| Product Name | 1D-1-O-Butyryl-4,6-O-dibenzoyl-myo-inositol |
| Molecular Formula | C24H26O9 |
| Molecular Weight | 458.5 g/mol |
| IUPAC Name | [(1R,2S,3R,4R,5R,6S)-3-benzoyloxy-4-butanoyloxy-2,5,6-trihydroxycyclohexyl] benzoate |
| Standard InChI | InChI=1S/C24H26O9/c1-2-9-16(25)31-21-18(27)17(26)20(32-23(29)14-10-5-3-6-11-14)19(28)22(21)33-24(30)15-12-7-4-8-13-15/h3-8,10-13,17-22,26-28H,2,9H2,1H3/t17-,18+,19-,20+,21+,22+/m0/s1 |
| Standard InChIKey | KTYAOQKEMRXFIY-NXOOKBFXSA-N |
| Isomeric SMILES | CCCC(=O)O[C@@H]1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1OC(=O)C2=CC=CC=C2)O)OC(=O)C3=CC=CC=C3)O)O |
| SMILES | CCCC(=O)OC1C(C(C(C(C1OC(=O)C2=CC=CC=C2)O)OC(=O)C3=CC=CC=C3)O)O |
| Canonical SMILES | CCCC(=O)OC1C(C(C(C(C1OC(=O)C2=CC=CC=C2)O)OC(=O)C3=CC=CC=C3)O)O |
| Synonyms | 1D-1-O-BUTYRYL-4 6-O-DIBENZOYL-MYO-INO- |
| PubChem Compound | 11005001 |
| Last Modified | Nov 11 2021 |
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